N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(4-methylpyridin-2-yl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O3/c1-11-2-5-17-14(8-11)19-16(20)12-3-6-18-15(9-12)22-13-4-7-21-10-13/h2-3,5-6,8-9,13H,4,7,10H2,1H3,(H,17,19,20)
• InChI Key: UXFUITPPIDWTGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC(=NC=C2)OC3CCOC3
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as THIQ, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Hydrogen Bond Network Control

Research has shown that compounds related to N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide can be utilized to control hydrogen bond network dimensionality in tetrachloroplatinate salts. These salts, featuring isonicotinamide and derivatives, demonstrate two-dimensional NH⋯Cl hydrogen bond networks. Such networks are crucial for understanding molecular self-assembly processes and designing new materials with specific properties (Angeloni & Orpen, 2001).

Crystal Engineering and Pharmaceutical Cocrystals

The synthesis and application of related compounds extend to crystal engineering and the development of pharmaceutical cocrystals. Specifically, the carboxamide-pyridine N-oxide heterosynthon, supported by N-H...O- hydrogen bonding and C-H...O interaction, showcases the assembly of isonicotinamide N-oxide in a triple helix architecture. This principle is further exploited to synthesize cocrystals of barbiturate drugs with 4,4'-bipyridine N,N'-dioxide, highlighting the potential for creating more effective pharmaceutical formulations (Reddy, Babu, & Nangia, 2006).

Imaging Agents in Alzheimer's Disease

Another significant application of N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide derivatives is in the development of imaging agents for Alzheimer's disease. Specifically, the synthesis of carbon-11-labeled isonicotinamides offers new potential PET agents for imaging the GSK-3 enzyme, a key player in the pathology of Alzheimer's. This research provides a foundation for the non-invasive study of disease progression and the evaluation of therapeutic interventions (Gao, Wang, & Zheng, 2017).

AMPA Receptor Potentiation

Further, compounds structurally related to N-(4-methylpyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide have been identified as potent α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor potentiators. This discovery is crucial for developing new therapeutic strategies for cognitive deficits in schizophrenia and other neurological disorders. The detailed preclinical characterization of such compounds highlights their potential low human oral pharmacokinetic variability, which is advantageous for clinical studies (Shaffer et al., 2015).